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Compound of Interest

Compound Name: 5-Propylfuran-2-carbaldehyde

Cat. No.: B087962

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the Nuclear Magnetic Resonance
(NMR) characterization of 5-propylfuran-2-carbaldehyde. The following sections outline the
chemical structure, tabulated NMR data, a comprehensive experimental protocol for data
acquisition, and visual representations of the molecule and experimental workflow.

Introduction

5-Propylfuran-2-carbaldehyde is a furan derivative with potential applications in flavor
chemistry, fragrance development, and as a building block in organic synthesis. Accurate
structural elucidation and purity assessment are critical for its use in research and
development. NMR spectroscopy is a powerful analytical technique for the unambiguous
determination of the molecular structure of small organic molecules like 5-propylfuran-2-
carbaldehyde. This document provides the essential *H and 3C NMR data and a standard
operating procedure for its characterization.

Chemical Structure and Atom Numbering

The chemical structure and atom numbering scheme for 5-propylfuran-2-carbaldehyde are
presented below. This numbering is used for the assignment of NMR signals.
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Figure 1. Chemical Structure of 5-Propylfuran-2-carbaldehyde
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Figure 2. NMR Sample Preparation Workflow
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Figure 3. Key 2D NMR Correlations for 5-Propylfuran-2-carbaldehyde
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 To cite this document: BenchChem. [Application Notes and Protocols: NMR Characterization
of 5-Propylfuran-2-carbaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087962#nmr-characterization-of-5-propylfuran-2-
carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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